Cas no 849021-27-8 (1-Phenyl-2-quinoxalin-2-yl ethanol)

1-Phenyl-2-quinoxalin-2-yl ethanol is a versatile organic compound featuring a phenyl group and a quinoxaline moiety linked by an ethanol bridge. Its unique structure makes it valuable as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The quinoxaline component contributes to its potential applications in medicinal chemistry, including antimicrobial and anticancer research. The compound's stability and reactivity under controlled conditions allow for further functionalization, enabling tailored modifications for specific synthetic pathways. Its well-defined chemical properties ensure reproducibility in research and industrial applications, making it a reliable choice for advanced organic synthesis.
1-Phenyl-2-quinoxalin-2-yl ethanol structure
849021-27-8 structure
Product Name:1-Phenyl-2-quinoxalin-2-yl ethanol
CAS No:849021-27-8
MF:C16H14N2O
MW:250.295163631439
MDL:MFCD03426052
CID:716610
PubChem ID:2761011
Update Time:2025-05-21

1-Phenyl-2-quinoxalin-2-yl ethanol Chemical and Physical Properties

Names and Identifiers

    • 2-Quinoxalineethanol, a-phenyl-
    • 1-Phenyl-2-(quinoxalin-2-yl)ethanol
    • 1-PHENYL-2-QUINOXALIN-2-YL ETHANOL
    • FS-1741
    • 1-phenyl-2-quinoxalin-2-ylethanol
    • CS-0326282
    • DTXSID70375474
    • ZIB02127
    • 849021-27-8
    • 1-phenyl-2-(quinoxalin-2-yl)ethan-1-ol
    • AKOS009157364
    • MFCD03426052
    • 1-Phenyl-2-quinoxalin-2-yl ethanol
    • MDL: MFCD03426052
    • Inchi: 1S/C16H14N2O/c19-16(12-6-2-1-3-7-12)10-13-11-17-14-8-4-5-9-15(14)18-13/h1-9,11,16,19H,10H2
    • InChI Key: GRCQIKGMGWYJAR-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1)CC1C=NC2C=CC=CC=2N=1

Computed Properties

  • Exact Mass: 250.111
  • Monoisotopic Mass: 250.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 46Ų

Experimental Properties

  • Color/Form: No data available
  • Density: Not available
  • Melting Point: Not available
  • Boiling Point: Not available
  • Flash Point: Not available
  • PSA: 46.01000
  • LogP: 2.90590
  • Vapor Pressure: Not available

1-Phenyl-2-quinoxalin-2-yl ethanol Pricemore >>

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